Cas no 1213550-81-2 (METHYL (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOATE)

• Product Name: METHYL (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOATE
• CAS No: 1213550-81-2
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• CID: 5592838
• PubChem ID: 134159989
• Update Time: 2025-10-29

METHYL (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOATE
• Benzenepropanoic acid, β-amino-3-bromo-5-fluoro-, methyl ester, (βS)-
• methyl (S)-3-amino-3-(3-bromo-5-fluorophenyl)propanoate
• EN300-1162683
• 1213550-81-2
• Methyl (3S)-3-amino-3-(3-bromo-5-fluorophenyl)propanoate HCl salt
• MFCD14568677

• Inchi： 1S/C10H11BrFNO2/c1-15-10(14)5-9(13)6-2-7(11)4-8(12)3-6/h2-4,9H,5,13H2,1H3/t9-/m0/s1
• InChI Key： NNRXYZJZNNWFST-VIFPVBQESA-N
• SMILES： C(OC)(=O)C[C@H](N)C1=CC(F)=CC(Br)=C1

Computed Properties

• Exact Mass: 274.99572g/mol
• Monoisotopic Mass: 274.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on METHYL (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOATE

Comprehensive Overview of METHYL (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOATE (CAS No. 1213550-81-2)

METHYL (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOATE (CAS No. 1213550-81-2) is a chiral organic compound with significant applications in pharmaceutical and agrochemical research. This fluorinated and brominated derivative is particularly notable for its role as a building block in the synthesis of bioactive molecules. Its unique structural features, including the stereogenic center at the 3-position and the presence of both halogen substituents, make it a valuable intermediate for drug discovery and development.

The compound's molecular formula and 3D conformation have been extensively studied to optimize its utility in asymmetric synthesis. Researchers are increasingly focusing on chiral amines like this compound due to their ability to impart selectivity in enzyme inhibition and receptor binding. Recent trends in green chemistry have also spurred interest in developing eco-friendly synthetic routes for such intermediates, aligning with global sustainability goals.

In the context of drug design, METHYL (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOATE serves as a precursor for small-molecule therapeutics targeting neurological disorders and metabolic diseases. Its fluorophenyl moiety enhances lipophilicity, improving blood-brain barrier penetration—a critical factor for CNS drug development. The bromo substituent further allows for cross-coupling reactions, enabling structural diversification in medicinal chemistry campaigns.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's enantiomeric purity and stability. With the rise of AI-assisted molecular modeling, computational studies have predicted this compound's potential interactions with biological targets, accelerating hit-to-lead optimization processes. These advancements address frequent search queries about structure-activity relationships and computational drug discovery tools.

From an industrial perspective, scalability of METHYL (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOATE synthesis remains a key challenge. Current patent literature highlights innovative catalytic methods to improve yield while minimizing byproduct formation. This aligns with frequent searches for cost-effective synthetic protocols and process chemistry solutions in pharmaceutical manufacturing forums.

The compound's stability under various storage conditions and compatibility with common reagents are frequently discussed in technical databases. Recent publications emphasize its utility in peptide mimetics design and proteolysis-targeting chimeras (PROTACs), reflecting growing interest in targeted protein degradation therapies. Such applications respond to trending searches about next-generation therapeutics and precision medicine platforms.

Regulatory aspects of METHYL (3S)-3-AMINO-3-(3-BROMO-5-FLUOROPHENYL)PROPANOATE are well-documented in REACH and FDA guidelines, ensuring compliance in global markets. Quality control parameters including residual solvent limits and heavy metal content are strictly monitored, addressing common industry concerns about GMP compliance and regulatory submissions for novel intermediates.

Future research directions may explore this compound's potential in bioconjugation techniques and radiopharmaceuticals, areas generating substantial search traffic due to advancements in diagnostic imaging and theranostics. Its structural versatility continues to inspire innovations across chemical biology and material science, demonstrating the cross-disciplinary relevance of such fine chemicals.